6-[Methyl(phenyl)amino]hexan-1-OL

• CAS No.: 120654-36-6
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 6-(N-methylanilino)hexan-1-ol
• InChI: InChI=1S/C13H21NO/c1-14(11-7-2-3-8-12-15)13-9-5-4-6-10-13/h4-6,9-10,15H,2-3,7-8,11-12H2,1H3
• InChI Key: QQRKDMWHENTUGY-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCCCCO)C1=CC=CC=C1

Description

6-[Methyl(phenyl)amino]hexan-1-OL is a useful research compound. Its molecular formula is C13H21NO and its molecular weight is 207.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-Chlorohexyl alcohol (1.4 g), N-methylaniline (1.1 g) and sodium carbonate (1.1 g) were heated at 120° C. for 9 hr. Water was added to the reaction mixture and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, dried and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography to give 1.1 g of 6-(N-methy-N-phenylamino)hexyl alcohol.

Synthesis routes and methods II

Procedure details

A mixture of 153 g (1.43 mol) of freshly distilled N-methylaniline, 200 g (1.46 mol) 6-chlorohexanol, 200 g (1.45 mol) potassium carbonate, 6 g potassium iodide, and 750 mL n-butanol was heated at reflux under nitrogen with vigorous mechanical stirring for 4 days. The solution was cooled, filtered, and the solvent was removed at reduced pressure. The residue was distilled in vacuo to produce 210 g (71%) of a colorless oil, bp 153°-166° C. (0.10 mm).

Synthesis routes and methods III

Procedure details

A mixture of 153 g (1.43 mol) freshly distilled N-methylaniline, 200 g (1.46) 6-chlorohexanol, 200 g (1.45 mol) potassium carbonate, 6 g potassium iodide, and 750 mL n-butanol was heated at reflux under nitrogen with vigorous mechanical stirring for 4 days. The solution was cooled, filtered, and the solvent was removed at reduced pressure. The residue was distilled in vacuo to produce a colorless oil.